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Compound of Interest

Compound Name: Butyric acid - d2

Cat. No.: B1147754

This document provides comprehensive guidance on the safe handling, personal protective
equipment (PPE), and disposal of Butyric acid-d2 for researchers, scientists, and drug
development professionals. The information is curated to ensure laboratory safety and build
trust by providing value beyond the product itself. Butyric acid-d2 is a deuterated analog of
butyric acid, and while its chemical properties are similar, adherence to strict safety protocols is
paramount.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

Butyric acid is a corrosive and combustible liquid that can cause severe skin burns and eye
damage.[3][4] It is also harmful if swallowed and may cause respiratory irritation. The pungent,
obnoxious odor is a key characteristic.[4][5] Therefore, appropriate PPE is essential to
minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Prevents skin contact, which
can cause severe burns.[3][6]
It is recommended to check
the resistance of gloves to

chemicals with the supplier.[6]

[7]

Body Protection

A chemical-resistant apron or

lab coat.

Protects against splashes and
contamination of personal
clothing.[3][4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[31[4]1[5] If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors should be

used.

Prevents inhalation of vapors,
which can cause respiratory

irritation.

Safe Handling and Storage

Proper handling and storage are critical to prevent accidents and maintain the integrity of

Butyric acid-d2.

Handling Procedures:

¢ Always handle Butyric acid-d2 in a well-ventilated area or a chemical fume hood.[3][4][5]

» Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe in vapors or mist.[3]
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o Keep away from heat, sparks, open flames, and other ignition sources.[3][8]
e Wash hands thoroughly after handling.[3][4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed.[6]

Store at 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents, strong alkalis, and
reducing agents.[8]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation

Procedural Steps

Skin Contact

Immediately remove all contaminated clothing.
[3][5] Rinse the affected skin with plenty of water
for 15-20 minutes.[3] Seek immediate medical
attention.[3][6]

Eye Contact

Immediately rinse cautiously with water for
several minutes.[3][5] Remove contact lenses if
present and easy to do so.[3][5] Continue

rinsing and seek immediate medical attention.[3]

[5]

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing.[3][5]
If breathing is difficult, give oxygen. Seek

medical advice if discomfort or irritation persists.

[3]

Ingestion

Rinse mouth with water.[3][5][6] Do NOT induce
vomiting.[3][5] Seek immediate medical
attention.[3][5][6]

Spill

Evacuate the area and ensure adequate
ventilation.[3] Remove all ignition sources.[4][5]
Contain the spill with an inert absorbent material
(e.g., sand, vermiculite).[4][5][8] Neutralize the
spill with sodium bicarbonate or calcium
hydroxide.[4][5] Collect the waste in a sealed

container for disposal.[4][5]

Disposal Plan

Butyric acid-d2 and its contaminated materials must be disposed of as hazardous waste.

Disposal Guidelines:

» Dispose of contents and containers in accordance with local, regional, and national

regulations.[8]
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e Do not dispose of with household garbage.[3]
e Do not empty into drains.[8]

o Contaminated materials (e.g., absorbent pads, gloves) should be placed in a sealed, labeled
container for hazardous waste disposal.

The following diagram illustrates the workflow for the safe handling of Butyric acid-d2.
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Caption: Workflow for the safe handling of Butyric acid-d2.
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Quantitative Data

The following table summarizes key quantitative data for Butyric Acid. This data is considered
relevant for Butyric acid-d2 due to the chemical similarities.

Property Value Source
Boiling Point ~163-165 °C [1]
Oral LD50 (rat) 2,940 mg/kg [3]
Dermal LD50 (rabbit) 6,083 mg/kg [3]
Flash Point 72 °C [5]
Autoignition Temperature 443 °C [5]
Flammability Limits LEL: 2%, UEL: 10% [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147754#personal-protective-equipment-for-
handling-butyric-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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